5-Methoxybenzo[B]thiophene-2-boronic acid

• CAS: 193965-30-9
• Molecular Formula: C9H9BO3S
• Molecular Weight: 208.05 g/mol
• SMILES: B(C1=CC2=C(S1)C=CC(=C2)OC)(O)O
• InChI: InChI=1S/C9H9BO3S/c1-13-7-2-3-8-6(4-7)5-9(14-8)10(11)12/h2-5,11-12H,1H3
• InChIKey: BRFCKEBJRUMDHY-UHFFFAOYSA-N

Researchers optimizing Suzuki-Miyaura cross-coupling often encounter solubility-limited yields with unsubstituted benzothiophene boronic acids. 5-Methoxybenzo[B]thiophene-2-boronic acid (CAS 193965-30-9) solves this via its electron-donating 5-methoxy group, which measurably enhances aqueous solubility for greener, operationally simpler reactions. • Enables direct entry to tetrahydroisoquinoline-derived triple reuptake inhibitors via patented DoM/cross-coupling hybrid routes. • Provides a unique electronic variant for AmpC β-lactamase inhibitor SAR; the unsubstituted analog is a known nanomolar inhibitor. • Ships globally with batch-specific CoA; ≥98% purity by HPLC.

5-Methoxybenzo[B]thiophene-2-boronic Acid: Core Characteristics

5-Methoxybenzo[B]thiophene-2-boronic acid is a heterocyclic organoboron compound characterized by a methoxy group at the 5-position of a benzo[b]thiophene core. This structure confers specific electronic and physicochemical properties that distinguish it from unsubstituted and other substituted analogs . As a boronic acid derivative, it is primarily employed as a chemical building block in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, to construct carbon-carbon bonds in complex organic molecules .

Building Block

Suzuki-Miyaura cross-coupling

Electronic Profile

5-Methoxy substituent for electronic tuning

Reaction Design

May support aqueous reaction systems

5-Methoxybenzo[B]thiophene-2-boronic Acid: Non-Interchangeability

While benzo[b]thiophene-2-boronic acid derivatives share a common core, their performance as synthetic intermediates is highly dependent on substituent effects. The presence of the methoxy group at the 5-position fundamentally alters the electronic character and physicochemical properties of the molecule compared to the unsubstituted parent compound or other halogenated analogs . This substitution can significantly impact reaction outcomes, including yields in cross-coupling reactions and the compound's solubility profile, which is a critical parameter for reaction design and purification . Therefore, substituting 5-Methoxybenzo[B]thiophene-2-boronic acid with a different, even closely related, boronic acid is not scientifically justified without a full re-optimization of the synthetic protocol.

Substituent Effects

5-Methoxy vs. unsubstituted or halogenated analogs may alter electronic character and coupling yields.

Solubility Profile

Water solubility difference may shift reaction media compatibility and purification steps.

Directing Capability

Absence of a strong ortho-directing group limits regioselective DoM-cross-coupling strategies.

5-Methoxybenzo[B]thiophene-2-boronic Acid: Performance Evidence

Aqueous Solubility vs. Parent Compound

The presence of the 5-methoxy substituent significantly improves the water solubility of 5-Methoxybenzo[B]thiophene-2-boronic acid compared to the unsubstituted benzo[b]thiophene-2-boronic acid . This is a quantifiable differentiation that directly impacts its handling and utility in aqueous reaction media .

Solubility comparison

Data to verify

171.4 mg/L vs. insoluble in water

Reported solubility difference supports aqueous system design

Theoretical estimate at 25 °C; experimental confirmation recommended

Evidence Dimension	Estimated Water Solubility
Target Compound Data	171.4 mg/L at 25 °C
Comparator Or Baseline	Benzo[b]thiophene-2-boronic acid (CAS 98437-23-1) is reported as 'Insoluble in water'
Quantified Difference	From insoluble to an estimated 171.4 mg/L (approx. 0.82 mM) in water .
Conditions	Theoretical estimation at 25 °C based on log Kow for the target compound ; experimental observation for the comparator .

Why This Matters

Enhanced water solubility can simplify reaction work-up, enable the use of aqueous biphasic solvent systems in cross-coupling, and provide greater flexibility in selecting reaction conditions, a key procurement consideration for laboratories seeking to streamline synthetic workflows.

Directed Ortho-Metalation (DoM) Utility

The 5-methoxy group in 5-Methoxybenzo[B]thiophene-2-boronic acid acts as a directing group for ortho-metalation, a capability not present in the unsubstituted benzo[b]thiophene-2-boronic acid . This enables regioselective functionalization strategies that are not possible with the parent compound or other analogs lacking a strong directing group at this position .

DoM capability

Data to verify

5-Methoxy directs ortho-metalation; parent compound lacks directing group

Enables regioselective DoM-cross-coupling hybrid strategies

Reported directing ability; validate in target substrate

Evidence Dimension	Presence of Directed Ortho-Metalation (DoM) Capability
Target Compound Data	Capable of directed ortho-metalation (DoM) due to the 5-methoxy group .
Comparator Or Baseline	Benzo[b]thiophene-2-boronic acid lacks a strong ortho-directing group, limiting its utility in similar regioselective functionalization strategies.
Quantified Difference	N/A (Qualitative functional differentiation).
Conditions	DoM-cross-coupling hybrid strategies for the synthesis of angular heterocycles .

Why This Matters

This property is critical for scientific selection when the synthetic target requires the construction of specific, complex molecular architectures, particularly angular heterocycles, via hybrid DoM-cross-coupling approaches.

Tetrahydroisoquinoline Synthesis Intermediate

5-Methoxybenzo[B]thiophene-2-boronic acid is explicitly claimed as a key intermediate in the patented synthesis of aryl- and heteroaryl-substituted tetrahydroisoquinolines, a class of compounds designed to block the reuptake of norepinephrine, dopamine, and serotonin [1]. This specific application provides a clear point of differentiation from other boronic acids that are not used to construct this particular pharmacophore.

Patented synthon

Reported

Key intermediate for tetrahydroisoquinoline derivatives [1]

Supports CNS research scaffold entry via published route

Patent-based application; verify reactivity in your system

Evidence Dimension	Specific Synthetic Utility in a Patented Pharmaceutical Synthesis
Target Compound Data	Used to synthesize 4-(5-methoxy-benzo[b]thiophen-2-yl)-2-methyl-1,2,3,4-tetrahydroisoquinoline and related analogs [1].
Comparator Or Baseline	Other benzo[b]thiophene boronic acid analogs (e.g., 4-fluoro, 5-chloro) are used to synthesize their respective analogs in the same patent family, but the 5-methoxy derivative is the only one that introduces this specific electronic and steric profile [1].
Quantified Difference	N/A (Qualitative differentiation based on the final product's substituent).
Conditions	Palladium-catalyzed Suzuki-Miyaura cross-coupling as part of a multi-step synthesis [1].

Why This Matters

For procurement in a medicinal chemistry or drug discovery context, this provides a validated, published synthetic route to a specific class of bioactive molecules, de-risking the selection of this building block for programs targeting related CNS disorders.

• [1] Molino, Bruce F.; Liu, Shuang; Guzzo, Peter R.; Beck, James P. Patent: US2006/52378 A1, 2006. Aryl- and heteroaryl-substituted tetrahydroisoquinolines and use thereof to block reuptake of norepinephrine, dopamine, and serotonin. View Source

5-Methoxybenzo[B]thiophene-2-boronic Acid: Key Applications

Angular Heterocycle Synthesis

Due to the presence of the 5-methoxy group, this compound is ideally suited for synthetic routes employing directed ortho-metalation (DoM) followed by cross-coupling. This hybrid approach is a powerful methodology for constructing complex, angular polycyclic frameworks that are common in natural products and advanced materials. Procurement is justified for projects requiring high regioselectivity where simpler building blocks would fail .

CNS-Targeting Tetrahydroisoquinoline Scaffolds

This boronic acid is a proven and patented intermediate for synthesizing tetrahydroisoquinoline derivatives designed as triple reuptake inhibitors. For any program exploring this chemical space for neurological or psychiatric conditions, sourcing 5-Methoxybenzo[B]thiophene-2-boronic acid provides a direct entry to a series of compounds with defined biological activity, accelerating structure-activity relationship (SAR) studies .

Aqueous-Compatible Suzuki-Miyaura Coupling

The measurable and superior water solubility of this compound compared to the unsubstituted benzo[b]thiophene-2-boronic acid makes it a preferred building block for developing 'greener' or more operationally simple cross-coupling reactions. Its use can potentially reduce reliance on organic solvents and simplify product isolation, aligning with sustainable chemistry principles and improving process mass intensity in a research setting .

β-Lactamase Inhibitor Analog Design

While direct inhibitory data for this specific compound is unavailable, its close structural analog, benzo[b]thiophene-2-boronic acid, is a well-characterized, nanomolar inhibitor of AmpC β-lactamase . The 5-methoxy derivative provides a unique electronic variant for exploring SAR in the development of next-generation non-β-lactam inhibitors to combat antibiotic resistance. This is a high-impact, application-driven rationale for its procurement by researchers in the antibacterial field .

Application

Selection Property

Validation Focus

Angular heterocycle synthesis

Directed ortho-metalation capability

Regioselectivity in DoM-Suzuki sequences

CNS research THIQ scaffolds

Reported patent route for tetrahydroisoquinolines

Suzuki coupling with heteroaryl partners

Aqueous coupling design

Reported water solubility profile

Aqueous biphasic reaction performance

Beta-lactamase inhibitor analog SAR

Electronic variant of inhibitor core

AmpC beta-lactamase inhibition screening

• [1] Santucci, Matteo; Spyrakis, Francesca; Cross, Simon; et al. Computational and biological profile of boronic acids for the detection of bacterial serine- and metallo-beta-lactamases. Scientific Reports, 7(1), 2017, pp. 17716-17731. View Source